
A Comparative Guide to Machine Learning
Algorithms for Rainfall Prediction

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Agromet

Cat. No.: B039676 Get Quote

An objective analysis of the performance of various machine learning models in rainfall

forecasting, supported by experimental data, to inform researchers, scientists, and drug

development professionals in their analytical endeavors.

The accurate prediction of rainfall is a critical component in numerous fields, from agriculture

and water resource management to disaster preparedness. The advent of machine learning

(ML) has introduced a powerful suite of tools for forecasting precipitation with greater accuracy

than traditional statistical methods. This guide provides a comparative analysis of commonly

employed ML algorithms for rainfall prediction, presenting their performance based on

experimental data from various studies.

Performance of Machine Learning Algorithms
The efficacy of a machine learning model is quantified through various performance metrics.

The table below summarizes the performance of several key algorithms in rainfall prediction

tasks, as reported in different research papers. The metrics include Accuracy, F1-Score,

Precision, Mean Absolute Error (MAE), and Root Mean Squared Error (RMSE). Lower values

of MAE and RMSE indicate higher accuracy for regression tasks, while higher values for

Accuracy, F1-Score, and Precision are desirable for classification tasks (e.g., predicting if it will

rain or not).
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Model
Accuracy
(%)

F1-Score
(%)

Precision
(%)

MAE RMSE Study

Deep

Learning

Model

- 88.61 98.26 - -
--INVALID-

LINK--[1]

Logistic

Regression
- 86.87 97.14 - -

--INVALID-

LINK--[1]

Support

Vector

Regressor

(SVR)

91.2 - - 3.65 5.32
--INVALID-

LINK--[2]

Artificial

Neural

Network

(ANN)

90.8 - - 3.79 5.54
--INVALID-

LINK--[2]

Random

Forest

Regressor

(RFR)

90.58 - - 3.88 5.81
--INVALID-

LINK--[2]

Linear

Regression

(LR)

88.9 - - 4.12 6.01
--INVALID-

LINK--[2]

XGBoost - - - - 40.8 mm
--INVALID-

LINK--[3]

Random

Forest (RF)
- - - - 47.5 mm

--INVALID-

LINK--[3]

Long

Short-Term

Memory

(LSTM)

- - - - 50.1 mm
--INVALID-

LINK--[3]

K-Nearest

Neighbors

- - - - 51 mm --INVALID-

LINK--[3]
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(KNN)

CatBoost - - - 0.00077 0.0010
--INVALID-

LINK--[4]

XGBoost - - - 0.02 0.10
--INVALID-

LINK--[4]

Experimental Protocols
The performance of machine learning models is intrinsically linked to the experimental protocol

used. This includes the dataset characteristics, data preprocessing techniques, and model

training procedures.

Datasets
A variety of datasets are utilized in rainfall prediction research, often comprising historical

meteorological data. Key features in these datasets typically include:

Temperature (°C)[2]

Dew Point (°C)[2]

Humidity (%)[2]

Wind Speed (Kph)[2]

Atmospheric Pressure (Hg)[2]

Geopotential Height[5]

North Atlantic Oscillation Index[5]

The temporal resolution of these datasets can range from daily to monthly observations. For

instance, some studies utilize time series data spanning several decades to capture long-term

climatic patterns.[3][5]

Data Preprocessing
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Before training a machine learning model, the raw data undergoes several preprocessing steps

to enhance its quality and suitability for the chosen algorithm. Common preprocessing steps

include:

Data Cleaning: Handling missing values is a crucial first step. A common approach is to fill

missing entries with the mean value of the respective feature.[6]

Feature Scaling: Scaling features to a fixed range is often necessary, especially for

algorithms that are sensitive to the magnitude of input variables.[6]

Feature Reduction: Techniques like Principal Component Analysis (PCA) can be employed to

reduce the dimensionality of the dataset, which can help in reducing model complexity and

training time.[6]

Data Splitting: The dataset is typically divided into training and testing sets. A common split is

70% for training and 30% for testing, although other ratios are also used.[6]

Visualizing the Workflow and Algorithm
Relationships
To better understand the process of rainfall prediction using machine learning, the following

diagrams illustrate a typical experimental workflow and the logical relationships between

different types of algorithms.
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A typical experimental workflow for rainfall prediction.
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Logical relationships between machine learning algorithms.

Conclusion
The selection of an appropriate machine learning algorithm for rainfall prediction is a nuanced

decision that depends on the specific characteristics of the dataset and the prediction task at

hand. Ensemble methods like Random Forest and gradient boosting techniques such as

XGBoost and CatBoost often demonstrate superior performance due to their ability to handle

complex, non-linear relationships in the data.[4][5] Deep learning models, particularly LSTMs,

are well-suited for time-series forecasting tasks.[3] However, simpler models like Linear and

Logistic Regression can still provide competitive results and offer greater interpretability.[1][2]

Ultimately, a thorough evaluation of multiple algorithms on the specific dataset is recommended

to identify the most effective model for a given rainfall prediction problem.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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